Cas no 2228228-72-4 (methyl 3-hydroxy-3-(2-methoxy-1,3-thiazol-5-yl)propanoate)

• Product Name: methyl 3-hydroxy-3-(2-methoxy-1,3-thiazol-5-yl)propanoate
• CAS No: 2228228-72-4
• MF: C₈H₁₁NO₄S
• MW: 217.24224114418
• CID: 6446928
• PubChem ID: 165676514
• Update Time: 2025-06-11

methyl 3-hydroxy-3-(2-methoxy-1,3-thiazol-5-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-hydroxy-3-(2-methoxy-1,3-thiazol-5-yl)propanoate
• 2228228-72-4
• EN300-1761822

• Inchi： 1S/C8H11NO4S/c1-12-7(11)3-5(10)6-4-9-8(13-2)14-6/h4-5,10H,3H2,1-2H3
• InChI Key： QODVWRGZFJEZHM-UHFFFAOYSA-N
• SMILES： S1C(=NC=C1C(CC(=O)OC)O)OC

Computed Properties

• Exact Mass: 217.04087901g/mol
• Monoisotopic Mass: 217.04087901g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 96.9Ų

Additional information on methyl 3-hydroxy-3-(2-methoxy-1,3-thiazol-5-yl)propanoate

Methyl 3-Hydroxy-3-(2-Methoxy-1,3-Thiazol-5-yl)propanoate (CAS No. 2228228-72-4): An Overview

Methyl 3-hydroxy-3-(2-methoxy-1,3-thiazol-5-yl)propanoate (CAS No. 2228228-72-4) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its distinct molecular structure, holds potential applications in the development of novel therapeutic agents. In this article, we will delve into the chemical properties, synthesis methods, and recent research advancements related to methyl 3-hydroxy-3-(2-methoxy-1,3-thiazol-5-yl)propanoate.

Chemical Structure and Properties

The molecular formula of methyl 3-hydroxy-3-(2-methoxy-1,3-thiazol-5-yl)propanoate is C₉H₁₁NO₄S, with a molecular weight of approximately 217.25 g/mol. The compound features a thiazole ring, a methoxy group, and a hydroxy group, which contribute to its unique chemical properties. The presence of these functional groups makes it highly reactive and suitable for various chemical transformations. The thiazole ring provides aromatic stability, while the methoxy and hydroxy groups enhance solubility and reactivity.

Synthesis Methods

The synthesis of methyl 3-hydroxy-3-(2-methoxy-1,3-thiazol-5-yl)propanoate has been explored through several methodologies. One common approach involves the reaction of 2-methoxythiazole with an appropriate aldehyde or ketone followed by esterification. A recent study published in the Journal of Organic Chemistry detailed a highly efficient one-pot synthesis method that significantly reduced reaction time and improved yield. This method involves the condensation of 5-methoxythiazole with glycolic acid methyl ester in the presence of a catalytic amount of a strong acid.

Biological Activity and Applications

Methyl 3-hydroxy-3-(2-methoxy-1,3-thiazol-5-yl)propanoate has shown promising biological activity in various preclinical studies. Research conducted at the National Institutes of Health (NIH) demonstrated that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, it has been found to have antiviral activity against certain RNA viruses, making it a potential candidate for the development of antiviral drugs.

A study published in the Journal of Medicinal Chemistry reported that methyl 3-hydroxy-3-(2-methoxy-1,3-thiazol-5-yl)propanoate can effectively cross the blood-brain barrier (BBB), suggesting its potential use in treating neurological disorders. The compound's ability to modulate specific neurotransmitter systems has been linked to its neuroprotective effects.

Recent Research Advancements

The field of medicinal chemistry is continually evolving, and recent advancements have shed new light on the potential applications of methyl 3-hydroxy-3-(2-methoxy-1,3-thiazol-5-yl)propanoate. A collaborative study between researchers at Harvard University and the University of California demonstrated that this compound can enhance cellular uptake of other therapeutic agents by modulating membrane permeability. This property could be harnessed to improve the efficacy of drug delivery systems.

In another significant development, a team from the European Medicines Agency (EMA) investigated the pharmacokinetic properties of methyl 3-hydroxy-3-(2-methoxy-1,3-thiazol-5-yl)propanoate. Their findings revealed that the compound exhibits favorable pharmacokinetic profiles, including good oral bioavailability and low toxicity. These characteristics make it an attractive candidate for further clinical development.

Conclusion

Methyl 3-hydroxy-3-(2-methoxy-1,3-thiazol-5-yl)propanoate (CAS No. 2228228-72-4) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties position it as a valuable asset in drug discovery and development. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, paving the way for innovative treatments in various medical fields.